Cas no 1261769-12-3 (Methyl 5-chloro-4-methylnicotinate)
1261769-12-3 structure
Product Name:Methyl 5-chloro-4-methylnicotinate
CAS No:1261769-12-3
MF:C8H8ClNO2
MW:185.607621192932
CID:1089445
PubChem ID:73554287
Update Time:2025-04-20
Methyl 5-chloro-4-methylnicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-chloro-4-methylnicotinate
- methyl 5-chloro-4-methylpyridine-3-carboxylate
- 1261769-12-3
- AT32633
- SCHEMBL14893447
-
- Inchi: 1S/C8H8ClNO2/c1-5-6(8(11)12-2)3-10-4-7(5)9/h3-4H,1-2H3
- InChI Key: UDKQGNJLYLYNOS-UHFFFAOYSA-N
- SMILES: ClC1=CN=CC(C(=O)OC)=C1C
Computed Properties
- Exact Mass: 185.0243562g/mol
- Monoisotopic Mass: 185.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 39.2Ų
Methyl 5-chloro-4-methylnicotinate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
1261769-12-3 (Methyl 5-chloro-4-methylnicotinate) Related Products
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